Cas no 1229394-75-5 ((2R,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid)

• Product Name: (2R,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• CAS No: 1229394-75-5
• MF: C₁₉H₁₈N₄O₄
• MW: 366.370624065399
• MDL: MFCD28387538
• CID: 2162741
• Update Time: 2025-10-29

(2R,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-abu(3-n3)-oh (2r,3r)
• Fmoc-(2R,3R)-2-amino-3-azidobutanoic acid
• (2R,3R)-(Fmoc-amino)-3-azidobutyric acid
• (2R,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid

• MDL： MFCD28387538
• Inchi： 1S/C19H18N4O4/c1-11(22-23-20)17(18(24)25)21-19(26)27-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16-17H,10H2,1H3,(H,21,26)(H,24,25)/t11-,17-/m1/s1
• InChI Key： LLJMYBCJYQGZOS-PIGZYNQJSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@@H](C)N=[N+]=[N-])=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 585
• Topological Polar Surface Area: 90

Additional information on (2R,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid

Comprehensive Overview of (2R,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid (CAS No. 1229394-75-5)

(2R,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid (CAS No. 1229394-75-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features an azido functional group, which makes it invaluable for click chemistry applications, particularly in the development of biopharmaceuticals and drug delivery systems. Its unique stereochemistry (2R,3R) further enhances its utility in designing chiral molecules for medicinal chemistry.

The growing demand for Fmoc-protected building blocks like this compound is driven by advancements in peptide-based therapeutics, a hot topic in biotechnology and precision medicine. Researchers frequently search for "Fmoc-azido amino acids" or "CAS 1229394-75-5 applications" to explore its role in protein engineering and biomaterial design. Its compatibility with solid-phase peptide synthesis (SPPS) also aligns with trends in high-throughput screening and combinatorial chemistry.

From a structural perspective, the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group provides temporary protection for the amine functionality, while the azido moiety enables subsequent bioorthogonal reactions. This dual functionality is critical for constructing complex peptide architectures, such as those used in vaccine development or targeted cancer therapies. The compound’s water solubility and stability under mild conditions further contribute to its popularity in laboratory workflows.

In the context of SEO optimization, this compound intersects with trending queries like "best Fmoc reagents for SPPS" and "azido amino acids in drug discovery." Its relevance to antibody-drug conjugates (ADCs) and PROTACs (proteolysis-targeting chimeras) also positions it as a key player in next-generation therapeutics. Laboratories often seek CAS 1229394-75-5 suppliers to support cutting-edge research in glycobiology and neuroscience.

Quality control of (2R,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid involves rigorous HPLC and NMR validation, ensuring compliance with GMP standards for pharmaceutical-grade materials. The compound’s synthetic versatility is further highlighted by its use in peptide macrocyclization and post-translational modification studies, addressing challenges in epitope mapping and enzyme inhibition.

As the scientific community focuses on sustainable chemistry, this compound’s role in green peptide synthesis—minimizing waste through efficient coupling strategies—has gained attention. Searches for "eco-friendly Fmoc deprotection" or "azido group stability" reflect this shift. Additionally, its integration into automated synthesis platforms underscores its importance in industrial-scale bioproduction.

In summary, (2R,3R)-3-Azido-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid (CAS No. 1229394-75-5) exemplifies the convergence of chemical innovation and biomedical demand. Its applications span from academic research to commercial drug development, making it a cornerstone in modern bioorganic chemistry.